Cas no 2680783-78-0 (benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate)
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28302362
- benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate
- 2680783-78-0
-
- Inchi: 1S/C13H14IN3O3/c14-11-8-15-17(6-7-18)12(11)16-13(19)20-9-10-4-2-1-3-5-10/h1-5,8,18H,6-7,9H2,(H,16,19)
- InChI Key: HAAHMNDLHZLHPU-UHFFFAOYSA-N
- SMILES: IC1C=NN(C=1NC(=O)OCC1C=CC=CC=1)CCO
Computed Properties
- Exact Mass: 387.00799g/mol
- Monoisotopic Mass: 387.00799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 76.4Ų
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28302362-0.05g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28302362-0.1g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28302362-0.25g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28302362-0.5g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28302362-1.0g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28302362-2.5g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28302362-5.0g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28302362-10.0g |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate |
2680783-78-0 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 |
benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate
Benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate (CAS No. 2680783-78-0): A Comprehensive Overview
Benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate (CAS No. 2680783-78-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, is widely studied for its potential applications in drug discovery and development. The presence of the iodo substituent and the carbamate moiety makes it a versatile intermediate for synthesizing more complex molecules.
The molecular structure of benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate includes a pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms. This structural feature is particularly valuable in medicinal chemistry due to its ability to interact with biological targets. The hydroxyethyl group enhances the compound's solubility, while the iodo substituent provides a reactive site for further chemical modifications. These attributes make it a promising candidate for researchers exploring new therapeutic agents.
One of the key areas where benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate is utilized is in the synthesis of small-molecule inhibitors. These inhibitors are crucial in targeting specific enzymes or proteins involved in diseases such as cancer, inflammation, and infectious diseases. The compound's ability to act as a building block for more complex structures has made it a valuable tool in high-throughput screening and structure-activity relationship (SAR) studies.
In recent years, the demand for pyrazole derivatives has surged due to their diverse pharmacological properties. Researchers are particularly interested in how benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate can be modified to enhance its bioactivity and selectivity. For instance, the iodo group can be replaced via cross-coupling reactions, enabling the introduction of various functional groups to tailor the compound's properties for specific applications.
The synthesis of benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate typically involves multi-step organic reactions, including the formation of the pyrazole ring, followed by the introduction of the carbamate and hydroxyethyl groups. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the compound's purity and structural integrity. These analytical methods ensure that the final product meets the stringent requirements of pharmaceutical research.
From a commercial perspective, benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate is available through specialized chemical suppliers catering to the research and development sector. Its price and availability can vary depending on the scale of purchase and the supplier's location. Researchers often seek this compound for its potential in developing novel antiviral and anti-inflammatory agents, aligning with current trends in drug discovery.
In addition to its pharmaceutical applications, benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate is also explored in material science. Its unique chemical properties make it a candidate for designing functional materials with specific electronic or optical characteristics. This interdisciplinary potential highlights the compound's versatility beyond traditional medicinal chemistry.
Safety and handling of benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate require standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from light—are recommended to maintain its stability. Researchers should always refer to the material safety data sheet (MSDS) for detailed guidelines.
The future of benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate looks promising, with ongoing studies exploring its potential in cutting-edge areas like targeted drug delivery and precision medicine. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing both pharmaceutical and material science research.
2680783-78-0 (benzyl N-[1-(2-hydroxyethyl)-4-iodo-1H-pyrazol-5-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)